Cas no 2229244-53-3 (1-4-(pentafluoroethyl)phenylpiperazine)

• Product Name: 1-4-(pentafluoroethyl)phenylpiperazine
• CAS No: 2229244-53-3
• MF: C₁₂H₁₃F₅N₂
• MW: 280.237040281296
• CID: 6283897
• PubChem ID: 165650271
• Update Time: 2025-11-01

1-4-(pentafluoroethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-4-(pentafluoroethyl)phenylpiperazine
• EN300-1973861
• 2229244-53-3
• 1-[4-(pentafluoroethyl)phenyl]piperazine

• Inchi： 1S/C12H13F5N2/c13-11(14,12(15,16)17)9-1-3-10(4-2-9)19-7-5-18-6-8-19/h1-4,18H,5-8H2
• InChI Key： BUQATYZGGZZBHU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)N1CCNCC1)F

Computed Properties

• Exact Mass: 280.09988923g/mol
• Monoisotopic Mass: 280.09988923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-4-(pentafluoroethyl)phenylpiperazine

Professional Introduction to Compound with CAS No. 2229244-53-3 and Product Name: 1-4-(pentafluoroethyl)phenylpiperazine

The compound with the CAS number 2229244-53-3 and the product name 1-4-(pentafluoroethyl)phenylpiperazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pentafluoroethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel psychoactive substances aimed at treating neurological and psychiatric disorders. Among these, piperazine derivatives have emerged as a prominent class of compounds due to their ability to modulate neurotransmitter systems. The specific modification of 1-4-(pentafluoroethyl)phenylpiperazine with a pentafluoroethyl side chain enhances its binding affinity to various receptor targets, thereby opening up new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential role in the treatment of depression and anxiety disorders. Preclinical studies have demonstrated that piperazine derivatives can interact with serotonin receptors, which are critical in regulating mood and emotional stability. The introduction of the pentafluoroethyl group further optimizes these interactions, leading to improved pharmacological efficacy. This has prompted researchers to investigate its potential as a lead compound for the development of next-generation antidepressants.

Moreover, the structural features of 1-4-(pentafluoroethyl)phenylpiperazine make it an attractive scaffold for designing compounds with enhanced metabolic stability and reduced side effects. The fluorine atoms in the pentafluoroethyl group contribute to metabolic resistance, prolonging the compound's half-life in vivo. This property is particularly valuable in pharmaceutical applications where sustained drug availability is crucial for therapeutic success.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of 1-4-(pentafluoroethyl)phenylpiperazine in complex biological systems. These simulations have revealed that the compound exhibits high selectivity for certain serotonin receptor subtypes, suggesting its potential as a targeted therapy for specific neurological conditions. Such insights are invaluable for guiding experimental design and optimizing drug candidates for clinical trials.

The synthesis of 1-4-(pentafluoroethyl)phenylpiperazine represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. Researchers have leveraged advanced catalytic systems and green chemistry principles to improve yield and reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical production.

As interest in this compound grows, so does the need for comprehensive toxicological assessments. Rigorous testing protocols are being employed to evaluate its safety profile across various biological matrices. These studies aim to establish dosing regimens that maximize therapeutic benefits while minimizing potential adverse effects. The outcomes of these investigations will be critical in determining its suitability for human trials and eventual market approval.

The integration of 1-4-(pentafluoroethyl)phenylpiperazine into clinical research pipelines underscores its significance as a pharmacological tool. Researchers are exploring its potential not only as an independent therapeutic agent but also as a component in combination therapies targeting multiple neurotransmitter pathways. Such multifaceted approaches hold promise for addressing complex neurological disorders more effectively than single-agent treatments alone.

In conclusion, 1-4-(pentafluoroethyl)phenylpiperazine (CAS No. 2229244-53-3) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a compelling candidate for further development. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in shaping future treatments for neurological and psychiatric disorders.